2-[(3,5-Difluorophenyl)methyl]-[1,2,4]triazolo[4,3-a]pyridin-3-one

• IUPAC Name: 2-[(3,5-difluorophenyl)methyl]-[1,2,4]triazolo[4,3-a]pyridin-3-one
• InChI: InChI=1S/C13H9F2N3O/c14-10-5-9(6-11(15)7-10)8-18-13(19)17-4-2-1-3-12(17)16-18/h1-7H,8H2
• InChI Key: CEQPTJOLIMTEIV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=NN(C(=O)N2C=C1)CC3=CC(=CC(=C3)F)F
• Molecular Formula: C13H9F2N3O
• Molecular Weight: 261.23 g/mol

Description

2-[(3,5-Difluorophenyl)methyl]-[1,2,4]triazolo[4,3-a]pyridin-3-one is a chemical compound that has gained significant attention in the field of medicinal chemistry. It is a potent inhibitor of several enzymes and has been extensively studied for its potential therapeutic applications.

Mechanism of Action

The mechanism of action of 2-[(3,5-Difluorophenyl)methyl]-[1,2,4]triazolo[4,3-a]pyridin-3-one involves the inhibition of CDKs, GSK3, and HDACs. By inhibiting these enzymes, the compound can modulate various cellular processes, including cell cycle progression, apoptosis, and gene expression.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-[(3,5-Difluorophenyl)methyl]-[1,2,4]triazolo[4,3-a]pyridin-3-one are dependent on the specific enzyme that it inhibits. For example, inhibition of CDKs can lead to cell cycle arrest and apoptosis, while inhibition of HDACs can lead to changes in gene expression and epigenetic modifications.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-[(3,5-Difluorophenyl)methyl]-[1,2,4]triazolo[4,3-a]pyridin-3-one in lab experiments is its potency as an enzyme inhibitor. This allows for the study of specific cellular processes that are dependent on the enzymes that it inhibits. However, one limitation of using this compound is its potential toxicity, which may limit its use in certain experimental settings.

Future Directions

There are several future directions for the study of 2-[(3,5-Difluorophenyl)methyl]-[1,2,4]triazolo[4,3-a]pyridin-3-one. One potential direction is the development of more potent and selective inhibitors of CDKs, GSK3, and HDACs. Another direction is the investigation of the compound's potential therapeutic applications, including its use in the treatment of cancer and neurodegenerative diseases. Additionally, the compound's mechanism of action and its effects on cellular processes warrant further investigation.

Synthesis Methods

The synthesis of 2-[(3,5-Difluorophenyl)methyl]-[1,2,4]triazolo[4,3-a]pyridin-3-one involves several steps. The starting material for the synthesis is 3,5-difluorobenzyl alcohol, which is reacted with triphosgene to form the corresponding acid chloride. The acid chloride is then reacted with 3-amino-1,2,4-triazole in the presence of a base to form the desired compound.

Scientific Research Applications

2-[(3,5-Difluorophenyl)methyl]-[1,2,4]triazolo[4,3-a]pyridin-3-one has been extensively studied for its potential therapeutic applications. It has been shown to be a potent inhibitor of several enzymes, including cyclin-dependent kinases (CDKs), glycogen synthase kinase 3 (GSK3), and histone deacetylases (HDACs). These enzymes are involved in various cellular processes, including cell cycle regulation, apoptosis, and gene expression.